Cas no 131826-11-4 (3-Isobutylaniline)

• Product name: 3-Isobutylaniline
• CAS No: 131826-11-4
• MF: C₁₀H₁₅N
• MW: 149.2328
• MDL: MFCD11934360
• CID: 1023785
• PubChem ID: 19024799

3-Isobutylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Isobutylaniline
• 3-(2-methylpropyl)aniline
• BENZENAMINE, 3-(2-METHYLPROPYL)-
• SCHEMBL153431
• O11024
• CS-0329032
• AKOS013203004
• 131826-11-4
• 3-isobutylphenylamine
• DB-339405
• MFCD11934360
• DTXSID50597495

• MDL： MFCD11934360
• Inchi： InChI=1S/C10H15N/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8H,6,11H2,1-2H3
• InChI Key： JSOMPMRZESLPSM-UHFFFAOYSA-N
• SMILES： CC(C)CC1=CC(=CC=C1)N

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes